Cas no 2171281-03-9 ((2R)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: (2R)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2171281-03-9
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5958335
• PubChem ID: 165536501
• Update Time: 2025-10-29

(2R)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• EN300-1511383
• 2171281-03-9
• (2R)-2-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid

• Inchi： 1S/C27H25BrN2O5/c1-2-7-24(26(32)33)29-25(31)16-12-13-23(22(28)14-16)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,24H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： HXSUHORNWBXLHU-XMMPIXPASA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

(2R)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

The compound with CAS No. 2171281-03-9, known as (2R)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound is characterized by its complex structure, which includes a pentanoic acid backbone, a fluorenylmethoxycarbonyl (Fmoc) group, and a bromo-substituted aromatic ring. The stereochemistry at the second carbon atom (denoted by the (R) configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent advancements in chemical synthesis have enabled the precise construction of this molecule, leveraging state-of-the-art methodologies such as stereoselective synthesis and advanced coupling reactions. The Fmoc group, a well-known protecting group in peptide synthesis, is strategically positioned to facilitate controlled deprotection during biological assays. This feature makes the compound particularly valuable in drug discovery programs targeting specific enzyme activities or receptor interactions.

The presence of the bromine atom at the third position of the aromatic ring introduces unique electronic and steric properties to the molecule. Bromine substitution is known to enhance lipophilicity and improve membrane permeability, which are critical factors for drug bioavailability. Moreover, the amino group attached to the aromatic ring via an Fmoc linker suggests potential applications in peptide-based therapeutics or as a building block for more complex molecular architectures.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how even minor structural variations can significantly impact biological activity. The (R)-configuration at the second carbon atom of this compound has been shown to optimize interactions with target proteins, potentially leading to higher efficacy and reduced off-target effects. This makes it an attractive candidate for further exploration in therapeutic development.

In terms of synthesis, this compound represents a pinnacle of modern organic chemistry. Its construction involves multiple steps, including Friedel-Crafts acylation, Suzuki coupling reactions, and stereoselective reductions. The use of high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming its structure and purity. These analytical techniques ensure that the compound meets rigorous quality standards required for preclinical studies.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed promising binding affinities with various therapeutic targets, including kinases and proteases. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, paving the way for rational drug design strategies.

From a pharmacological perspective, this compound exhibits intriguing bioactivity profiles. Initial assays have demonstrated moderate inhibitory effects on selected enzymes, suggesting potential applications in treating conditions such as inflammation or neurodegenerative diseases. However, further research is needed to fully elucidate its mechanism of action and safety profile.

In conclusion, (2R)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its intricate structure, combined with advanced synthetic techniques and computational analysis, positions it as a key player in future drug discovery efforts.